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Get Quote

Chemical Identity & Source

The table below summarizes the core chemical and sourcing information for Osmanthuside H.

Property Description

Chemical Name Osmanthuside H [1]

Plant Source Stem barks of Fraxinus paxiana Lingelsh. [1] [2]

Purity ≥95% (as determined by LC/MS-ELSD) [1]

Physical Form Solid [1]

Storage -20°C [1]

CAS Registry Number 149155-70-4 [1]

Molecular Formula C₁₉H₂₈O₁₁ [1]

Analytical Identification & Isolation

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s579123?utm_src=pdf-body
https://www.smolecule.com/products/s579123?utm_src=pdf-interest
https://www.smolecule.com/products/s579123?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/smb00252
https://www.sigmaaldrich.com/US/en/product/sigma/smb00252
https://pubmed.ncbi.nlm.nih.gov/19086636/
https://www.sigmaaldrich.com/US/en/product/sigma/smb00252
https://www.sigmaaldrich.com/US/en/product/sigma/smb00252
https://www.sigmaaldrich.com/US/en/product/sigma/smb00252
https://www.sigmaaldrich.com/US/en/product/sigma/smb00252
https://www.sigmaaldrich.com/US/en/product/sigma/smb00252
https://www.smolecule.com/products/s579123?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Osmanthuside H was first identified and isolated from Fraxinus paxiana using traditional phytochemical

methods. The experimental workflow for its discovery can be summarized as follows, illustrating the process

from plant material to structural elucidation:

Plant Material Collection
(Fraxinus paxiana stem barks)

Solvent Extraction
(Methanol)

Fractionation & Purification
(Chromatographic techniques)

Compound Isolation

Structural Elucidation
(Spectroscopic methods)

Click to download full resolution via product page

Experimental workflow for the isolation of Osmanthuside H from Fraxinus paxiana [2].

For modern analysis and quantification in complex plant extracts, High-Performance Liquid

Chromatography tandem Mass Spectrometry (HPLC-MS/MS) is the preferred method.

Detailed Protocol: HPLC-MS/MS Analysis for Plant Glycosides [3]

This protocol is adapted from methodologies used to analyze similar compounds in plant extracts.

Sample Preparation:
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Extraction: Weigh 0.1 g of dried, powdered plant material. Add 12 mL of 60% methanol and

perform ultrasonic extraction for 45 minutes.
Filtration: Pass the extracted solution through a 0.22 μm membrane filter.

Dilution: Dilute the sample by adding 950 μL of methanol to a 50 μL aliquot of the filtered
extract.

Instrumentation Parameters:

Chromatography:
Column: Sepax BR-C18 column (100 mm × 2.1 mm i.d., 3 μm).

Mobile Phase: (A) Water with 0.1% formic acid; (B) Acetonitrile.
Gradient Program: Initiate at 12% B, increase to 45% B over 20 minutes, then ramp to

95% B and hold for 5 minutes, before re-equilibrating at 12% B.
Flow Rate: 0.2 mL/min.

Injection Volume: 2 μL.
Mass Spectrometry:

Ion Source: Electrospray Ionization (ESI), typically operated in negative ion mode.
Scan Mode: Multiple Reaction Monitoring (MRM) for quantification, or Enhanced Product

Ion (EPI) scan for identification.
Mass Range: m/z 100–1200.

Pharmacological Potential & Research Gaps

Direct studies on the bioactivity of Osmanthuside H are limited. Its potential is inferred from research on its

plant source and related compounds.

Traditional Context: Fraxinus paxiana belongs to the Oleaceae family, which includes species used

in traditional medicine for ailments like inflammation, rheumatism, and pain [4] [5].
Indirect Evidence: Research on Fraxinus excelsior (common ash) leaves shows that extracts rich in

phenylethanoids and secoiridoids can reduce secretion of pro-inflammatory cytokines (TNF-α, IL-
6) and increase expression of the anti-inflammatory IL-10 receptor in human immune cells [4].

While Osmanthuside H is not mentioned, this provides a mechanistic basis for the traditional use of
the genus.

Major Research Gap: No empirical data was found on the specific biological activities, toxicity,
pharmacokinetics, or molecular targets of purified Osmanthuside H.

The following diagram illustrates the potential anti-inflammatory mechanism based on research of related

Fraxinus compounds, which remains to be validated for Osmanthuside H specifically:
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Fraxinus spp. Extract
(Phenylethanoids/Secoiridoids)

Immune Cell Modulation
(Monocytes/Macrophages)

↓ Pro-inflammatory Cytokines
TNF-α, IL-6, IL-1β

↑ Anti-inflammatory Receptor
IL-10 Receptor Expression

Potential Anti-inflammatory Effect
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Proposed anti-inflammatory mechanism based on related Fraxinus compounds [4].

Conclusion and Research Outlook

Osmanthuside H is a identified natural product from Fraxinus paxiana with a established chemical profile

and isolation protocol. However, it remains a largely uncharacterized compound in pharmacological

contexts.

For research scientists, the immediate path forward should focus on:

Bioactivity Screening: Investigating its effects against inflammation, cancer, oxidation, and
microbes.

Mechanism of Action Studies: Identifying its molecular targets and signaling pathways.
ADMET Profiling: Evaluating its absorption, distribution, metabolism, excretion, and toxicity

properties.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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